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Introduction

Nociceptin/Orphanin FQ (N/OFQ) is a 17-amino acid neuropeptide that is the endogenous
ligand for the Nociceptin receptor (NOP), a G protein-coupled receptor with structural homology
to classical opioid receptors.[1][2][3] The N-terminal fragment, Nociceptin(1-13)amide,
represents the shortest peptide sequence that retains the potency, efficacy, and affinity of the
full-length N/OFQ peptide.[4][5] This document provides detailed application notes and
protocols for the intracerebroventricular (i.c.v.) administration of Nociceptin(1-13)amide to study
its central effects.

Intracerebroventricular administration is a critical technique for investigating the direct central
nervous system effects of pharmacologically active agents that do not readily cross the blood-
brain barrier.[6][7] When administered centrally, Nociceptin(1-13)amide has been shown to
produce a range of effects, including hyperalgesia and alterations in locomotor activity and food
intake.[4][5][8] These actions are mediated through the NOP receptor, which is widely
expressed in the brain and spinal cord.[1][3][4]
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Compound

Species

Administrat
ion Route

Dose Range

Observed
Effect

Reference

N/OFQ

Mouse

i.C.V.

0.1 -10 nmol

Dose-
dependent
hyperphagia
(bell-shaped
curve, max
effect at 1

nmol)

[9]

N/OFQ

Mouse

i.C.V.

Not specified

Hyperalgesia,
reversal of
opioid-
induced

analgesia

[8]

UFP-112

Mouse

i.C.V.

1-100 pmol

Pronociceptiv
e effect, long-
lasting
reduction in
locomotor

activity

[4]

[Nphel]NC(1-
13)NH2

Mouse

i.C.V.

3 - 30 nmol

Dose-
dependent
antinociceptio
n

[8]

[Sar2]NC(1-
13)NH2

Mouse

i.C.V.

2.5 nmol

Significant

hyperalgesia

[10]

Morphine

Mouse

i.C.V.

1-10 nmol

Dose-
dependent
increase in
tail
withdrawal

latency

[8]

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://linkinghub.elsevier.com/retrieve/pii/S0022356524338807
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571948/
https://www.mdpi.com/1420-3049/27/3/595
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571948/
https://dukespace.lib.duke.edu/server/api/core/bitstreams/ae51da69-2d76-431c-90f8-963eab663255/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571948/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check

Availability & Pricing

In Vitro Activity of Nociceptin(1-13)amide and Related

Peptides
. Potency Intrinsic
Compound Preparation Assay L Reference
(PEC50) Activity (a)
Rat Glutamate
[FIGINC(1- _ .
Cerebrocortic  Release 7.39 Not specified [11]
13)NH2
al Slices Inhibition
Inhibition of
[F/IGINC(1- Rat Vas Electrically
6.84 0.19 [11]
13)NH2 Deferens Induced
Twitches
Inhibition of
[Sar2]NC(1- Mouse Vas Electrically -
6.14 Not specified [10]
13)NH2 Deferens Induced
Contraction
CHO cells cAMP
N/OFQ(1- : : o :
13)NH2 expressing Accumulation  Not specified Full Agonist [12]
NOP receptor  Inhibition
CHO cells cAMP )
[F/IGINC(1- ) ) N Partial
expressing Accumulation  Not specified ) [12]
13)NH2 Agonist

NOP receptor

Inhibition

Signaling Pathway

Activation of the NOP receptor by Nociceptin(1-13)amide primarily involves coupling to

inhibitory G proteins (Gi/0). This interaction leads to the inhibition of adenylyl cyclase, resulting

in decreased intracellular cyclic AMP (CAMP) levels. Additionally, NOP receptor activation can

modulate ion channels and engage other signaling cascades, such as the mitogen-activated
protein kinase (MAPK) pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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